![molecular formula C16H19N3O3S2 B4649923 N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide](/img/structure/B4649923.png)
N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives, including compounds similar to the specified entity, typically involves strategic methodologies aimed at introducing complexity and functionality to the benzothiazole core. A notable approach is the utilization of water as a reaction medium for organic reactions, highlighting environmental considerations and the development of more sustainable processes (A. B. Chidrawar, 2017). Furthermore, [2+1]-type cyclopropanation reactions are essential for introducing the cyclopropane structure, a key component in the compound's synthesis, showcasing a variety of methods for cyclopropane formation, including carbenoid-induced cycloadditions (A. Kamimura, 2014).
Mechanism of Action
Target of Action
The primary targets of this compound are dihydrofolate reductase (DHFR) and α-glucosidase . DHFR is an enzyme involved in the synthesis of tetrahydrofolate, which is crucial for DNA synthesis. α-glucosidase is an enzyme that breaks down carbohydrates into simple sugars, playing a key role in carbohydrate metabolism .
Mode of Action
The compound interacts with its targets by inhibiting their activity. It binds to the active sites of DHFR and α-glucosidase, preventing them from performing their normal functions . This results in the disruption of DNA synthesis and carbohydrate metabolism, respectively.
Biochemical Pathways
The inhibition of DHFR disrupts the folate cycle, a pathway crucial for the synthesis of nucleotides required for DNA replication . On the other hand, the inhibition of α-glucosidase disrupts the breakdown of carbohydrates, affecting the absorption of glucose and thus impacting the overall carbohydrate metabolism .
Result of Action
The molecular and cellular effects of the compound’s action include the disruption of DNA synthesis due to DHFR inhibition, leading to potential anticancer effects . The inhibition of α-glucosidase can lead to decreased glucose absorption, which may be beneficial in the management of type 2 diabetes mellitus .
properties
IUPAC Name |
N-(6-piperidin-1-ylsulfonyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S2/c20-15(11-4-5-11)18-16-17-13-7-6-12(10-14(13)23-16)24(21,22)19-8-2-1-3-9-19/h6-7,10-11H,1-5,8-9H2,(H,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUCBIZRVOUIUQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)NC(=O)C4CC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[6-(piperidin-1-ylsulfonyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.